Cas no 1416438-24-8 (2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol)

• Product Name: 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol
• CAS No: 1416438-24-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4817561
• Update Time: 2025-05-17

2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3-(AMINOMETHYL)PHENYL)PYRIMIDINE-4,6-DIOL
• 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol

• Inchi： 1S/C11H11N3O2/c12-6-7-2-1-3-8(4-7)11-13-9(15)5-10(16)14-11/h1-5H,6,12H2,(H2,13,14,15,16)
• InChI Key： OGQADGBJXHYSDT-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C2=CC=CC(CN)=C2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: -0.4
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol

2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol (CAS No. 1416438-24-8): An Overview of a Promising Compound in Medicinal Chemistry

2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol (CAS No. 1416438-24-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The presence of an aminomethyl group and the pyrimidine-4,6-diol moiety endows this molecule with distinct chemical and biological characteristics, making it a subject of extensive research.

The chemical structure of 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol is characterized by a pyrimidine ring substituted with a phenyl group at the 2-position, which itself is functionalized with an aminomethyl group. This structural arrangement provides the molecule with multiple points of interaction, potentially enhancing its binding affinity to various biological targets. The hydroxyl groups at the 4 and 6 positions of the pyrimidine ring further contribute to its solubility and reactivity, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol, revealing its potential as a therapeutic agent in several disease areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in various pathological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol has shown promise in modulating other biological processes. Studies have indicated that it can interact with specific receptors and transporters, potentially affecting cellular signaling and metabolic pathways. This versatility makes it a valuable tool for understanding complex biological systems and developing novel therapeutic strategies.

The synthesis of 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 2-chloropyrimidine-4,6-diol with an appropriately substituted benzylamine derivative. This method has been refined to achieve high yields and stereoselectivity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

In preclinical studies, 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are crucial for advancing the compound into clinical trials and ultimately into clinical use. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The potential applications of 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol extend beyond its direct therapeutic use. It serves as a valuable lead compound for structure-activity relationship (SAR) studies, helping researchers identify key structural features that contribute to its biological activity. By modifying the core structure or functional groups, scientists can develop analogs with improved potency and selectivity for specific targets.

In conclusion, 2-(3-(Aminomethyl)phenyl)pyrimidine-4,6-diol (CAS No. 1416438-24-8) represents a promising compound in medicinal chemistry with diverse potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.